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6/'-O-Cinnamoyl-8-epikingisidic acid 6/'-O-Cinnamoyl-8-epikingisidic acid
Brand Name: Vulcanchem
CAS No.: 1403984-03-1
VCID: VC0208038
InChI: InChI=1S/C25H28O12/c1-12-19-14(9-18(27)35-12)15(23(31)32)10-34-24(19)37-25-22(30)21(29)20(28)16(36-25)11-33-17(26)8-7-13-5-3-2-4-6-13/h2-8,10,12,14,16,19-22,24-25,28-30H,9,11H2,1H3,(H,31,32)/b8-7+/t12-,14-,16-,19-,20-,21+,22-,24+,25+/m1/s1
SMILES: CC1C2C(CC(=O)O1)C(=COC2OC3C(C(C(C(O3)COC(=O)C=CC4=CC=CC=C4)O)O)O)C(=O)O
Molecular Formula: C25H28O12
Molecular Weight:

6/'-O-Cinnamoyl-8-epikingisidic acid

CAS No.: 1403984-03-1

Reference Standards

VCID: VC0208038

Molecular Formula: C25H28O12

Molecular Weight:

6/'-O-Cinnamoyl-8-epikingisidic acid - 1403984-03-1

CAS No. 1403984-03-1
Product Name 6/'-O-Cinnamoyl-8-epikingisidic acid
Molecular Formula C25H28O12
IUPAC Name (1R,4aS,8S,8aS)-1-methyl-3-oxo-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E)-3-phenylprop-2-enoyl]oxymethyl]oxan-2-yl]oxy-4,4a,8,8a-tetrahydro-1H-pyrano[3,4-c]pyran-5-carboxylic acid
Standard InChI InChI=1S/C25H28O12/c1-12-19-14(9-18(27)35-12)15(23(31)32)10-34-24(19)37-25-22(30)21(29)20(28)16(36-25)11-33-17(26)8-7-13-5-3-2-4-6-13/h2-8,10,12,14,16,19-22,24-25,28-30H,9,11H2,1H3,(H,31,32)/b8-7+/t12-,14-,16-,19-,20-,21+,22-,24+,25+/m1/s1
SMILES CC1C2C(CC(=O)O1)C(=COC2OC3C(C(C(C(O3)COC(=O)C=CC4=CC=CC=C4)O)O)O)C(=O)O
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PubChem Compound 56931973
Last Modified Nov 12 2021
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